Cas no 2209964-39-4 (3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide)
3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide
-
- Inchi: 1S/C12H11ClN2O3/c1-7-8-4-2-3-5-9(8)18-11(7)12(17)15-14-10(16)6-13/h2-5H,6H2,1H3,(H,14,16)(H,15,17)
- InChI Key: SXRFNWYWZLISEE-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C(C)=C1C(NNC(CCl)=O)=O
Experimental Properties
- Density: 1.355±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 530.5±50.0 °C(Predicted)
- pka: 9.55±0.41(Predicted)
3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6716152-0.05g |
N'-(2-chloroacetyl)-3-methyl-1-benzofuran-2-carbohydrazide |
2209964-39-4 | 95.0% | 0.05g |
$246.0 | 2025-03-13 |
3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide
Introduction to 3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide (CAS No: 2209964-39-4)
3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2209964-39-4, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The molecule combines a benzofuran core with functional groups that make it a valuable intermediate in organic transformations, particularly in the synthesis of heterocyclic derivatives.
The benzofuran scaffold is a prominent feature in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. The incorporation of a methyl group at the 3-position and a 2-(2-chloroacetyl)hydrazide moiety at the 2-position introduces specific reactivity that can be leveraged in drug design. This structural configuration allows for further functionalization, making it a versatile building block for constructing more complex molecules.
In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. Studies have demonstrated that modifications to the benzofuran core can significantly alter biological activity, leading to compounds with enhanced efficacy and reduced side effects. The 2-(2-chloroacetyl)hydrazide group, in particular, is known to participate in condensation reactions with aldehydes and ketones, forming hydrazones. These hydrazones are often intermediates in the synthesis of pharmacologically active compounds, including antitumor and anti-inflammatory agents.
One of the most compelling aspects of 3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide is its role as a precursor in the development of novel scaffolds for drug discovery. Researchers have utilized this compound to synthesize derivatives with targeted biological activities. For instance, studies have shown that hydrazones derived from this molecule exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. The chloroacetyl group further enhances its utility by enabling nucleophilic substitution reactions, which can be used to introduce additional functional groups or linkages.
The synthesis of 3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide typically involves multi-step organic reactions, starting from commercially available precursors like 3-methyl-2-benzofuranone. The introduction of the hydrazide functionality requires careful control of reaction conditions to avoid side products such as imines or hydrates. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to improve yield and purity.
The compound's reactivity also makes it a valuable tool in mechanistic studies. By tracking the transformation of 3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide into its derivatives, chemists can gain insights into reaction pathways and develop more efficient synthetic strategies. Additionally, computational methods such as density functional theory (DFT) have been used to predict the behavior of this molecule and its intermediates, aiding in the design of optimized synthetic routes.
From a pharmaceutical perspective, the potential applications of 3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide are vast. Its ability to form stable hydrazones with various electrophiles opens up possibilities for creating molecules with tailored biological activities. Researchers are exploring its use in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Furthermore, its benzofuran core is found in several FDA-approved drugs, underscoring its importance as a pharmacophore.
The compound's stability under various conditions also makes it suitable for industrial-scale production. Manufacturers must ensure that storage conditions minimize degradation, particularly when handling moisture-sensitive functional groups like hydrazides. Quality control measures are essential to guarantee consistency across batches, which is critical for pharmaceutical applications where purity is paramount.
Recent advancements in analytical techniques have improved our ability to study 3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide and its derivatives. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography provide detailed structural information, while computational modeling aids in understanding molecular interactions. These tools collectively enhance our understanding of how this compound behaves both in vitro and within biological systems.
The future prospects for 3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide are promising, driven by ongoing research into novel drug candidates. Its role as an intermediate in synthesizing bioactive molecules ensures continued relevance in medicinal chemistry. As new synthetic methodologies emerge and computational power increases, researchers will be better equipped to harness the full potential of this versatile compound.
2209964-39-4 (3-Methyl-2-benzofurancarboxylic acid 2-(2-chloroacetyl)hydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)